molecular formula C18H14N6 B014965 2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine CAS No. 52197-22-5

2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine

Cat. No. B014965
CAS RN: 52197-22-5
M. Wt: 314.3 g/mol
InChI Key: GSOBPIULDMMNIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine” is a complex organic compound . It belongs to the class of pyridazines, which are heterocycles that contain two adjacent nitrogen atoms . Pyridazine-based systems have been shown to have numerous practical applications and are present in some commercially available drugs and agrochemicals .


Synthesis Analysis

The synthesis of pyridazine derivatives like “2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine” often involves the use of heteroaromatic scaffolds . The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents .


Molecular Structure Analysis

The molecular formula of “2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine” is C18H14N6, and its molecular weight is 314.34 . It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms at adjacent positions .

properties

IUPAC Name

2,3-diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N6/c19-17-15-16(18(20)24-23-17)22-14(12-9-5-2-6-10-12)13(21-15)11-7-3-1-4-8-11/h1-10H,(H2,19,23)(H2,20,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSOBPIULDMMNIA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=C(C(=NN=C3N)N)N=C2C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50306625
Record name 2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50306625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

314.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Diphenyl-5,8-diaminopyrazino[2,3-D]pyridazine

CAS RN

52197-22-5
Record name NSC183748
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=183748
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name NSC177960
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=177960
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50306625
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Reactant of Route 2
Reactant of Route 2
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Reactant of Route 3
Reactant of Route 3
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Reactant of Route 4
Reactant of Route 4
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Reactant of Route 5
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine
Reactant of Route 6
2,3-Diphenylpyrazino[2,3-d]pyridazine-5,8-diamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.